Cas no 2059932-02-2 ({2H,3H-1,4Dioxino2,3-cpyridin-7-yl}methanamine Dihydrochloride)

{2H,3H-1,4Dioxino2,3-cpyridin-7-yl}methanamine Dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2H,3H-[1,4]dioxino[2,3-c]pyridin-7-ylmethanamine dihydrochloride
- {2H,3H-1,4Dioxino2,3-cpyridin-7-yl}methanamine Dihydrochloride
-
- MDL: MFCD30535988
- Inchi: 1S/C8H10N2O2.ClH/c9-4-6-3-7-8(5-10-6)12-2-1-11-7;/h3,5H,1-2,4,9H2;1H
- InChI Key: DFONVPXIYNQGKJ-UHFFFAOYSA-N
- SMILES: C(C1=NC=C2OCCOC2=C1)N.Cl
{2H,3H-1,4Dioxino2,3-cpyridin-7-yl}methanamine Dihydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
{2H,3H-1,4Dioxino2,3-cpyridin-7-yl}methanamine Dihydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-345347-0.5g |
{2H,3H-[1,4]dioxino[2,3-c]pyridin-7-yl}methanamine dihydrochloride |
2059932-02-2 | 95% | 0.5g |
$679.0 | 2023-09-03 | |
Enamine | EN300-345347-1.0g |
{2H,3H-[1,4]dioxino[2,3-c]pyridin-7-yl}methanamine dihydrochloride |
2059932-02-2 | 95% | 1.0g |
$871.0 | 2023-07-06 | |
TRC | H326365-50mg |
{2H,3H-[1,4]Dioxino[2,3-c]pyridin-7-yl}methanamine Dihydrochloride |
2059932-02-2 | 50mg |
$ 210.00 | 2022-06-04 | ||
TRC | H326365-100mg |
{2H,3H-[1,4]Dioxino[2,3-c]pyridin-7-yl}methanamine Dihydrochloride |
2059932-02-2 | 100mg |
$ 295.00 | 2022-06-04 | ||
Enamine | EN300-345347-10.0g |
{2H,3H-[1,4]dioxino[2,3-c]pyridin-7-yl}methanamine dihydrochloride |
2059932-02-2 | 95% | 10.0g |
$3746.0 | 2023-07-06 | |
Aaron | AR01BSPK-1g |
{2H,3H-[1,4]dioxino[2,3-c]pyridin-7-yl}methanamine dihydrochloride |
2059932-02-2 | 95% | 1g |
$1223.00 | 2025-02-09 | |
A2B Chem LLC | AW28940-250mg |
2H,3H-[1,4]dioxino[2,3-c]pyridin-7-ylmethanamine dihydrochloride |
2059932-02-2 | 95% | 250mg |
$489.00 | 2024-04-20 | |
1PlusChem | 1P01BSH8-500mg |
{2H,3H-[1,4]dioxino[2,3-c]pyridin-7-yl}methanamine dihydrochloride |
2059932-02-2 | 95% | 500mg |
$790.00 | 2025-03-19 | |
Aaron | AR01BSPK-500mg |
{2H,3H-[1,4]dioxino[2,3-c]pyridin-7-yl}methanamine dihydrochloride |
2059932-02-2 | 95% | 500mg |
$959.00 | 2025-02-09 | |
A2B Chem LLC | AW28940-1g |
2H,3H-[1,4]dioxino[2,3-c]pyridin-7-ylmethanamine dihydrochloride |
2059932-02-2 | 95% | 1g |
$952.00 | 2024-04-20 |
{2H,3H-1,4Dioxino2,3-cpyridin-7-yl}methanamine Dihydrochloride Related Literature
-
Wei Cui,Ruijie Zhu,Yong Zheng,Qifeng Mu,Menghan Pi,Rong Ran J. Mater. Chem. A, 2021,9, 9706-9718
-
Viktoriya Poterya,Michal Fárník,Milan Ončák,Petr Slavíček Phys. Chem. Chem. Phys., 2008,10, 4835-4842
-
Zhen Wang,Hong Wang,Chengjie Wang,Xu Yang Anal. Methods, 2019,11, 5017-5022
-
Ji Hoon Park,Hee Sung Lee,Junyeong Lee,Kimoon Lee,Gyubaek Lee,Kwan Hyuck Yoon,Myung M. Sung,Seongil Im Phys. Chem. Chem. Phys., 2012,14, 14202-14206
-
Dorsasadat Safanama,Neeraj Sharma,Rayavarapu Prasada Rao,Helen E. A. Brand,Stefan Adams J. Mater. Chem. A, 2016,4, 7718-7726
Additional information on {2H,3H-1,4Dioxino2,3-cpyridin-7-yl}methanamine Dihydrochloride
{2H,3H-1,4Dioxino2,3-cpyridin-7-yl}methanamine Dihydrochloride and Its Significance in Modern Chemical Biology
The compound with the CAS number 2059932-02-2, specifically named as {2H,3H-1,4Dioxino2,3-cpyridin-7-yl}methanamine Dihydrochloride, represents a fascinating molecule in the realm of chemical biology. This compound has garnered attention due to its unique structural features and potential applications in pharmaceutical research and development. The dioxino group and the pyridine ring in its structure contribute to its distinct chemical properties, making it a valuable candidate for further investigation.
In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities. The presence of both dioxino and pyridine moieties in this molecule suggests that it may exhibit a range of pharmacological effects. These include potential roles as an intermediate in the synthesis of more complex drug molecules or as a standalone therapeutic agent. The dihydrochloride salt form enhances the stability and solubility of the compound, making it more suitable for various laboratory and industrial applications.
One of the most intriguing aspects of this compound is its potential to interact with biological targets. The pyridine ring, known for its ability to form hydrogen bonds and coordinate with metal ions, can facilitate interactions with enzymes and receptors. This property is particularly valuable in drug design, where precise targeting is crucial for efficacy and minimizing side effects. The dioxino group, on the other hand, may contribute to the molecule's ability to cross cell membranes, thereby enhancing bioavailability.
Recent studies have begun to explore the pharmacological profile of {2H,3H-1,4Dioxino2,3-cpyridin-7-yl}methanamine Dihydrochloride. Initial experiments have shown promising results in vitro, indicating potential activity against certain types of cancer cells. The compound's ability to disrupt specific signaling pathways has been observed, which could lead to new therapeutic strategies. Additionally, its interaction with DNA and other cellular components has been studied, providing insights into its mechanisms of action.
The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques are employed to construct the complex heterocyclic framework. These techniques include cyclization reactions and functional group transformations that are critical for achieving the desired molecular structure. The dihydrochloride salt is formed through a controlled crystallization process, which ensures the stability of the compound for subsequent use.
In the context of drug discovery, {2H,3H-1,4Dioxino2,3-cpyridin-7-yl}methanamine Dihydrochloride serves as a building block for more complex molecules. Its unique structural features can be modified or incorporated into larger drug candidates to enhance their pharmacological properties. This approach is particularly useful in cases where existing drugs have limitations or side effects that need to be addressed. By leveraging the inherent characteristics of this compound, researchers can develop novel therapeutics with improved efficacy and safety profiles.
The potential applications of this compound extend beyond oncology. It has shown promise in preclinical studies related to neurodegenerative diseases and inflammatory conditions. The ability of the pyridine ring to interact with neurotransmitter receptors makes it a candidate for developing treatments targeting disorders such as Alzheimer's disease and Parkinson's disease. Furthermore, its anti-inflammatory properties have been observed in initial studies, suggesting its utility in managing conditions like rheumatoid arthritis.
The development of new drug candidates is a meticulous process that involves extensive testing at various stages. From initial synthesis to preclinical trials, each step must be carefully conducted to ensure safety and efficacy. The use of computational modeling has become increasingly important in predicting how compounds will behave within biological systems. This approach helps researchers identify potential issues early on and optimize molecular structures accordingly.
The regulatory landscape for new drug development is stringent but necessary for ensuring patient safety. Compounds like {2H,3H-1,4Dioxino2,3-cpyridin-7-yl}methanamine Dihydrochloride must undergo rigorous testing before they can be approved for clinical use. This includes toxicology studies to assess potential side effects and pharmacokinetic studies to understand how the body processes the drug. Only after these evaluations are met can a new therapeutic agent be considered for broader application.
The role of collaboration in advancing chemical biology cannot be overstated. Researchers from different disciplines often work together to overcome challenges associated with drug development. Chemists contribute their expertise in synthetic chemistry and molecular design, while biologists provide insights into biological mechanisms and therapeutic targets. This interdisciplinary approach is essential for translating laboratory discoveries into viable treatments that can improve human health.
In conclusion,{2H,3H-1,4Dioxino2,3-cpyridin-7-yl}methanamine Dihydrochloride represents a significant advancement in chemical biology with its unique structural features and potential applications in pharmaceutical research. Its ability to interact with biological targets makes it a promising candidate for developing new therapeutics across multiple disease areas. As research continues to uncover its full potential,{2059932-02-2} is poised to play an important role in shaping the future of medicine.
2059932-02-2 ({2H,3H-1,4Dioxino2,3-cpyridin-7-yl}methanamine Dihydrochloride) Related Products
- 896280-92-5(N-(3-methoxypropyl)-N'-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide)
- 1327336-50-4(tert-Butyl N-2-Hydroxy-3-(methylamino)propyl-N-methylcarbamate)
- 1115999-12-6(N-(4-bromophenyl)methyl-1-6-(4-ethylphenoxy)pyrimidin-4-ylpiperidine-4-carboxamide)
- 1368332-19-7(4-AMINO-2-CYCLOHEXYLBUTAN-2-OL)
- 2172247-55-9(3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamido-2-hydroxy-2-methylpropanoic acid)
- 1007556-74-2(3-(1R)-2,2,2-trifluoro-1-hydroxyethylphenol)
- 2352073-06-2(Ethyl 2-amino-3-(2-hydroxypyridin-3-yl)propanoate)
- 330841-34-4(2-fluoro-5-(1H-1,2,3,4-tetrazol-5-yl)aniline)
- 1494935-08-8({1-(1-benzothiophen-3-yl)methylcyclopropyl}methanol)
- 369403-06-5(1-amino-4-hydroxycyclohexane-1-carboxylic acid)



